Uranium dioxideperoxide

Specification

• CAS No.: 12036-71-4
• Molecular Formula: H2O4U
• Molecular Weight: 304.042 g/mol
• IUPAC Name: dioxouranium;hydrogen peroxide
• Standard InChI: InChI=1S/H2O2.2O.U/c1-2;;;/h1-2H
• Standard InChI Key: CIEKQEIUQBBJNZ-UHFFFAOYSA-N
• SMILES: OO.O=[U]=O
• Canonical SMILES: OO.O=[U]=O
• Melting Point: 239 °F (USCG, 1999)

Introduction

Physical and Chemical Properties

Structural Characteristics

Uranium dioxideperoxide exhibits a distinctive crystalline structure that differs from simple uranium dioxide. While uranium dioxide has a fluorite structure (similar to calcium fluoride) where each uranium atom is surrounded by eight oxygen atoms in a cubic arrangement, uranium dioxideperoxide incorporates peroxide bonds that alter this arrangement. This structural modification significantly impacts its chemical behavior and reactivity.

Chemical Reactivity

The compound demonstrates strong oxidizing properties due to the presence of peroxide groups. This reactivity makes uranium dioxideperoxide particularly important in uranium processing and separation techniques. In aqueous solutions, especially under alkaline conditions, uranium dioxideperoxide can form various uranyl peroxide species including complex cage clusters that influence its solubility and chemical behavior.

Physical Properties

The physical properties of uranium dioxideperoxide distinguish it from other uranium compounds:

Property	Characteristic
Appearance	Pale yellow crystalline solid
Density	Greater than water
Solubility	Forms highly soluble uranyl peroxide clusters in certain conditions
Radioactivity	Exhibits radioactivity typical of uranium compounds
Oxidation State	Contains uranium in higher oxidation states when in solution

Synthesis Methods

Reaction of Uranium Dioxide with Hydrogen Peroxide

One of the primary methods for synthesizing uranium dioxideperoxide involves the reaction of uranium dioxide with hydrogen peroxide under controlled conditions. This process is particularly important in nuclear fuel reprocessing where uranium needs to be separated from other components.

Concentration Effects in Synthesis

Research has shown that the concentration of hydrogen peroxide significantly affects the formation of uranium dioxideperoxide. Studies indicate that the ratio of hydrogen peroxide to alkali metal hydroxide concentration is a critical factor in the dissolution of uranium materials and subsequent formation of uranyl peroxide species. When the molar concentration of hydrogen peroxide equals or exceeds the concentration of lithium hydroxide by approximately 4:1 (H₂O₂:LiOH), the highest dissolution of uranium is achieved. Decreasing this ratio below 4:1 results in diminished dissolution, likely due to changes in solution speciation.

Applications in Nuclear Chemistry

Nuclear Fuel Production

Uranium dioxideperoxide plays a significant role in nuclear fuel production processes. Its unique chemical properties make it valuable in uranium processing and purification techniques. The compound serves as an intermediate in various uranium conversion processes, contributing to the efficiency of nuclear fuel preparation.

Nuclear Waste Management

The behavior of uranium dioxideperoxide is particularly relevant for nuclear waste management strategies. Understanding its formation and dissolution characteristics helps in developing effective methods for handling and storing uranium-containing waste materials. The compound's interactions with water and oxidizing agents are especially important for predicting long-term behavior of stored nuclear waste.

Biological and Environmental Effects

Toxicological Profile

The biological activity of uranium dioxideperoxide is primarily linked to its radioactivity and chemical toxicity. Exposure can lead to significant health risks, including kidney damage due to its nephrotoxic effects. The compound's strong oxidizing properties further contribute to its potential biological impacts, making safety considerations paramount in handling and processing.

Environmental Fate

In environmental systems, uranium dioxideperoxide can undergo various transformations depending on conditions like pH, presence of reducing agents, and microbial activity. Its environmental mobility and persistence are important factors in assessing potential contamination risks in areas around nuclear facilities or uranium mining operations.

Research on Formation and Dissolution

Dissolution Kinetics

Recent studies have investigated the dissolution kinetics of uranium materials like uranium nitride (UN) and uranium dioxide (UO₂) in alkaline peroxide conditions. This research has revealed that hydrogen peroxide serves two critical functions in these processes: oxidizing uranium and binding to uranium centers to form uranyl peroxide species. The dissolution efficiency is significantly affected by the ratio of hydrogen peroxide to alkali hydroxide, with optimal dissolution occurring at ratios of approximately 4:1 or higher.

Speciation in Solution

Spectroscopic characterization of solutions resulting from uranium dissolution has provided insights into the speciation of uranium peroxide compounds. At lower relative hydrogen peroxide concentrations, simpler uranyl peroxide species such as [(UO₂)(O₂)₃]⁴⁻, [(UO₂(O₂)₂)₄]⁸⁻, or [(UO₂(O₂)₂)₅]¹⁰⁻ form initially. These monomeric and oligomeric species can be detected in the hours following dissolution. Over time, especially in high pH conditions, larger uranyl peroxide clusters such as [(UO₂)₂₈(O₂)₄₂]²⁸⁻ assemble in the solution.

Time-Dependent Transformation

Raman spectroscopy and electrospray ionization mass spectrometry (ESI-MS) studies have demonstrated the time-dependent nature of uranyl peroxide species formation. Solutions initially containing simple uranyl triperoxide monomers can transform over several days to contain more complex uranyl peroxide clusters. This transformation process offers important insights into the mechanisms of cluster assembly and the factors that influence uranium speciation in solution.

Structural Analysis

Spectroscopic Characterization

Raman spectroscopy has proven valuable for characterizing uranium dioxideperoxide and its derivatives. Studies have identified distinctive vibrational modes, including a broad peak at approximately 700 cm⁻¹ for uranyl triperoxide monomers and signals in the 800-850 cm⁻¹ region characteristic of uranyl peroxide clusters. These spectroscopic signatures provide means for monitoring the formation and transformation of various uranyl peroxide species.

Mass Spectrometry Findings

ESI-MS has complemented Raman studies by providing molecular weight information about uranyl peroxide species. Spectra showing signals in the 500 to 2500 m/z region have been associated with the presence of uranyl peroxide clusters. The evolution of these signals over time correlates with the transformation of simpler uranyl peroxide species into more complex clusters.

Comparison with Related Uranium Compounds

Uranium Oxides Family

Uranium dioxideperoxide exhibits distinct properties compared to other uranium oxides. While uranium dioxide (UO₂) has applications primarily as nuclear fuel and features a stable fluorite structure, uranium dioxideperoxide incorporates peroxide groups that significantly alter its chemical behavior. The following table compares key uranium oxide compounds:

Compound	Chemical Formula	Key Characteristics	Primary Applications
Uranium Dioxide	UO₂	Black powder, fluorite structure, insoluble in water	Nuclear fuel rods, ceramic glazes
Uranium Trioxide	UO₃	Higher oxidation state of uranium	Chemical processes, intermediate in uranium processing
Uranium Dioxideperoxide	UO₂(O₂)	Yellow crystalline solid, strong oxidizing properties	Nuclear fuel production, waste management
Uranyl Peroxide Clusters	[(UO₂)ₙ(O₂)ₘ]ᵏ⁻	Highly soluble in water, complex structures	Analytical applications, separation science

Reactivity Differences

The reactivity of uranium dioxideperoxide differs significantly from that of simple uranium dioxide. While uranium dioxide reacts with oxygen to form triuranium octoxide (U₃O₈) at elevated temperatures, uranium dioxideperoxide exhibits distinctive peroxide-related chemistry, particularly in aqueous solutions. These differences have important implications for handling, processing, and storing these compounds in nuclear applications.